Cas no 1396686-87-5 (N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 1396686-87-5
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5957753
• PubChem ID: 71795111
• Update Time: 2025-11-04

N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide
• 1396686-87-5
• VU0542002-1
• AKOS024545853
• F6257-6193

• Inchi： 1S/C18H23N5O2/c1-13-4-5-16(25-3)15(10-13)21-18(24)23-8-6-22(7-9-23)17-11-14(2)19-12-20-17/h4-5,10-12H,6-9H2,1-3H3,(H,21,24)
• InChI Key： IKFMVIOVOQZREP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C)C=CC=1OC)N1CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide

Comprehensive Overview of N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1396686-87-5)

N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1396686-87-5) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of piperazine-carboxamide derivatives, which are known for their diverse biological activities. The presence of both methoxy and methylpyrimidinyl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

The compound's molecular formula and structural features have been extensively studied to understand its potential applications. Researchers have focused on its binding affinity and selectivity toward various receptors, which could lead to the development of novel therapeutics. The piperazine core, a common motif in medicinal chemistry, contributes to its pharmacokinetic properties, while the pyrimidine ring enhances its interaction with biological targets. These characteristics make N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide a subject of ongoing investigation in the field of small-molecule drug development.

In recent years, the demand for highly selective and potent compounds has increased, driven by advancements in precision medicine and personalized therapy. This compound aligns with these trends, as its modular structure allows for further derivatization to optimize its biological activity. Scientists are particularly interested in its potential role in modulating signal transduction pathways, which are critical in diseases such as cancer and neurological disorders. The ability to fine-tune its pharmacophore makes it a versatile tool for structure-activity relationship (SAR) studies.

Another area of interest is the compound's synthetic accessibility. The straightforward synthesis of N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide from commercially available starting materials has facilitated its use in high-throughput screening campaigns. This ease of production is a significant advantage for researchers aiming to explore its therapeutic potential. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its appeal in industrial and academic settings.

The compound's relevance extends to computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, researchers are leveraging machine learning algorithms to predict its interactions with biological targets. This approach has accelerated the identification of potential applications, reducing the time and cost associated with traditional drug development. The integration of in silico methods with experimental validation has positioned CAS No. 1396686-87-5 as a valuable asset in modern pharmaceutical research.

Environmental and sustainability considerations are also shaping the discourse around this compound. As the pharmaceutical industry moves toward green chemistry practices, the synthesis and disposal of N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide are being evaluated for their ecological impact. Efforts are underway to develop eco-friendly synthetic routes and minimize waste generation, aligning with global initiatives for sustainable development.

In summary, N-(2-methoxy-5-methylphenyl)-4-(6-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1396686-87-5) represents a compelling example of how innovative chemical design can address contemporary challenges in drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a focal point for ongoing research. As scientific understanding evolves, this compound is likely to play an increasingly prominent role in the development of next-generation biologically active agents.